(1-(2-Ethoxyethyl)piperidin-4-yl)methanol
Overview
Description
1-(2-Ethoxyethyl)piperidin-4-yl)methanol, also known as 1-EPM, is an organic compound with a wide range of applications in scientific research. It is a derivative of piperidine and is commonly used in the synthesis of other compounds. 1-EPM is known for its stability and low toxicity, making it a versatile compound in the laboratory.
Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives, including “(1-(2-Ethoxyethyl)piperidin-4-yl)methanol”, are crucial in drug design due to their presence in many pharmaceuticals . They are often used to construct complex drug molecules because of their versatility in chemical reactions. This compound can serve as a building block for synthesizing various pharmacologically active molecules, particularly those targeting the central nervous system.
Antimalarial Research
Piperidine derivatives have shown promise in antimalarial research. They have been evaluated for their efficacy against resistant strains of Plasmodium falciparum . The hydroxyl group in compounds like “(1-(2-Ethoxyethyl)piperidin-4-yl)methanol” may contribute significantly to their antimalarial activity, making them valuable for further exploration in the development of new antimalarial drugs.
Molecular Biology
In molecular biology, piperidine derivatives can be used in plasmid preparation, which is essential for gene cloning, transfer, and manipulation . The compound could potentially be used to isolate plasmids or to facilitate the introduction of specific genes into bacterial cells, aiding in various genetic studies and applications.
Translational Medicine
The compound’s derivatives can be used in translational medicine to verify proteins and metabolites of clinical interest . This is particularly important in the field of proteomics, where understanding protein functions and interactions can lead to the development of new therapies and diagnostics.
Chemical Synthesis
“(1-(2-Ethoxyethyl)piperidin-4-yl)methanol” can be employed in multicomponent reactions, cyclization, and cycloaddition processes . These reactions are fundamental in creating complex organic molecules, which can have various applications in material science, catalysis, and further pharmaceutical research.
Analytical Chemistry
In analytical chemistry, piperidine derivatives can be used as standards or reagents in mass spectrometry to identify and quantify biological molecules . Their structural simplicity and reactivity make them suitable for use in high-throughput screening methods, aiding in the rapid analysis of complex biological samples.
properties
IUPAC Name |
[1-(2-ethoxyethyl)piperidin-4-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2/c1-2-13-8-7-11-5-3-10(9-12)4-6-11/h10,12H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNJFAQAWVKMMPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1CCC(CC1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(2-Ethoxyethyl)piperidin-4-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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